Sulfuric acid, monopentyl ester, sodium salt
Description
Sulfuric acid, monopentyl ester, sodium salt (chemical formula: C5H11NaO4S) is a compound that combines the properties of sulfuric acid and pentyl esters. It is also known as sodium pentyl sulfate. The molecule consists of a pentyl (or amyl) group attached to a sulfate group, with a sodium cation counterion. This compound is primarily used in various industrial applications, including surfactants, detergents, and chemical synthesis .
Properties
| 556-76-3 | |
Molecular Formula |
C5H12NaO4S |
Molecular Weight |
191.20 g/mol |
IUPAC Name |
sodium;pentyl sulfate |
InChI |
InChI=1S/C5H12O4S.Na/c1-2-3-4-5-9-10(6,7)8;/h2-5H2,1H3,(H,6,7,8); |
InChI Key |
LYXFTURHUVZJAP-UHFFFAOYSA-N |
SMILES |
CCCCCOS(=O)(=O)[O-].[Na+] |
Canonical SMILES |
CCCCCOS(=O)(=O)O.[Na] |
| 556-76-3 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![N4,N4,N4',N4'-Tetrakis(4-methoxyphenyl)-[1,1'-biphenyl]-4,4'-diamine](/img/structure/B1592618.png)
